N-(4-fluorophenyl)-5-isopropyl-2-methoxybenzenesulfonamide

• Molecular Formula: C16H18FNO3S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-methoxy-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C16H18FNO3S/c1-11(2)12-4-9-15(21-3)16(10-12)22(19,20)18-14-7-5-13(17)6-8-14/h4-11,18H,1-3H3
• InChI Key: UTIYMZCKKLKTRO-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=C(C=C2)F

Description

N-(4-fluorophenyl)-5-isopropyl-2-methoxybenzenesulfonamide, commonly known as 'Fimasartan,' is a sulfonamide derivative that is used as an angiotensin II receptor antagonist. Fimasartan has been approved for the treatment of hypertension in South Korea since 2010 and is currently under clinical trials in other countries.

Mechanism of Action

Fimasartan selectively blocks the angiotensin II type 1 receptor, which is responsible for the vasoconstriction and sodium retention effects of angiotensin II. By blocking this receptor, Fimasartan promotes vasodilation and reduces blood pressure.
Biochemical and Physiological Effects:
Fimasartan has been shown to effectively lower blood pressure in hypertensive patients. It also has a favorable safety profile with minimal adverse effects. Fimasartan has been found to have a longer half-life and greater bioavailability compared to other angiotensin II receptor antagonists.

Advantages and Limitations for Lab Experiments

Fimasartan has several advantages for lab experiments, including its high potency and selectivity for the angiotensin II receptor. However, its limited solubility and stability may pose challenges in certain experimental settings.

Future Directions

Further research is needed to explore the potential therapeutic applications of Fimasartan beyond hypertension. Studies have suggested that Fimasartan may have beneficial effects on cardiovascular and renal diseases. Additionally, the development of novel formulations and delivery methods may improve the solubility and stability of Fimasartan, allowing for more versatile use in lab experiments and clinical settings.

Synthesis Methods

The synthesis of Fimasartan involves the reaction of 4-fluoroaniline with 5-isopropyl-2-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine or sodium hydroxide. The resulting intermediate is then treated with ammonium carbonate to obtain the final product.

Scientific Research Applications

Fimasartan has been extensively studied for its antihypertensive effects in various animal models and clinical trials. It has been shown to effectively lower blood pressure by blocking the angiotensin II receptor, which is responsible for vasoconstriction and sodium retention. Fimasartan has also been found to have a favorable safety profile with minimal adverse effects.